Thermolysis of azo-compounds: a reactivity factor of 1017
Journal of the Chemical Society D: Chemical Communications Pub Date: DOI: 10.1039/C29690001021
Abstract
Incorporation of cyclopropyl and cyclobutyl groups in the 2,3-diazabicyclo[2,2,2]oct-2-ene system has been found to increase the thermoloysis rates by factors of ca. 1017 and 105, respectively.
Recommended Literature
- [1] The Heck reaction as a tool to expand polyoxovanadates towards thiol-sensitive organic–inorganic hybrid fluorescent switches†
- [2] Third-order optical nonlinearities of zinc porphyrins accommodated in the cavity of a doughnut-like molybdenum crown cluster†
- [3] Investigating the tribological performance of nanosized MoS2 on graphene dispersion in perfluoropolyether under high vacuum†
- [4] Water-soluble host–guest system from β-cyclodextrin as a fluorescent sensor for aluminium ions: synthesis and sensing studies†
- [5] A novel arenedisulfonate-templated 1D silver ladder constructed from 4-aminobenzonitrile ligand†
- [6] Recyclable imidazolium ion-tagged nickel catalyst for microwave-assisted C–S cross-coupling in water using sulfonyl hydrazide as the sulfur source†
- [7] Comparison of surface-passivation ability of the BAI salt and its induced 2D perovskite for high-performance inverted perovskite solar cells
- [8] Self-organized nanoparticles prepared by guanidine- and disulfide-modified chitosan as a gene delivery carrier
- [9] 10-Hydroxybenzo[h]quinoline: switching between single- and double-well proton transfer through structural modifications†‡
- [10] Synthesis of random copolymer based pH-responsive nanoparticles as drug carriers for cancer therapeutics†
Journal Nameļ¼Journal of the Chemical Society D: Chemical Communications
Research Products
-
CAS no.: 17117-21-4
-
CAS no.: 169555-93-5
